Cas no 300367-40-2 (Carbamic acid, [(ethylamino)thioxomethyl]-, ethyl ester (9CI))

Carbamic  acid,  [(ethylamino)thioxomethyl]-,  ethyl  ester  (9CI) structure
300367-40-2 structure
Product Name:Carbamic acid, [(ethylamino)thioxomethyl]-, ethyl ester (9CI)
CAS No:300367-40-2
MF:C6H12N2O2S
MW:176.236680030823
CID:915886
PubChem ID:45122955
Update Time:2025-04-19

Carbamic acid, [(ethylamino)thioxomethyl]-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [(ethylamino)thioxomethyl]-, ethyl ester (9CI)
    • DB-254646
    • Ethyl (ethylcarbamothioyl)carbamate
    • AKOS040794577
    • 300367-40-2
    • SCHEMBL5455357
    • ethyl N-(ethylcarbamothioyl)carbamate
    • Inchi: 1S/C6H12N2O2S/c1-3-7-5(11)8-6(9)10-4-2/h3-4H2,1-2H3,(H2,7,8,9,11)
    • InChI Key: BBNSXBXBPJDPHW-UHFFFAOYSA-N
    • SMILES: S=C(NC(=O)OCC)NCC

Computed Properties

  • Exact Mass: 176.06194880g/mol
  • Monoisotopic Mass: 176.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 82.4Ų
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